1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
Overview
Description
1-tert-Butyl-4,5-dihydro-1H-pyrazol-3-amine, also known as tert-butylpyrazoleamine, is a heterocyclic amine compound which has been studied for its potential use in various scientific research applications. It is a member of the pyrazole family, which is composed of five-membered rings with two nitrogen atoms. This compound is used as a building block for other compounds, as well as a starting material for synthesizing other compounds. It is also used as a catalyst in some laboratory experiments.
Scientific Research Applications
Tert-butylpyrazoleamine has been used for various scientific research applications. It has been used as a catalyst in the synthesis of various compounds, such as esters, amides, and nitriles. It has also been used as a starting material for the synthesis of other compounds, such as pyrazoles, quinolines, and pyridines. In addition, it has been used as a reagent in the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-aminerazoleamine is not fully understood. However, it is believed to act as an electron-rich species, which can act as a reducing agent in various reactions. It is also believed to be able to form hydrogen bonds with other molecules, which can facilitate the formation of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-aminerazoleamine are not fully understood. However, it has been suggested that it may have some anti-inflammatory and antioxidant properties. In addition, it has been suggested that it may have some effects on the metabolism of fatty acids and glucose.
Advantages and Limitations for Lab Experiments
The use of 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-aminerazoleamine in laboratory experiments provides a number of advantages. It is relatively easy to synthesize, and can be used as a catalyst in various reactions. In addition, it is relatively stable and non-toxic, making it safe to use in laboratory experiments. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water, and can be difficult to handle in certain reactions.
Future Directions
There are a number of potential future directions for research into 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-aminerazoleamine. These include further research into its biochemical and physiological effects, as well as its potential use in drug development. In addition, further research into its synthesis and use as a catalyst in various reactions could lead to new and improved methods of synthesis and use. Finally, further research into its potential use as a reagent in the synthesis of polymers and other materials could lead to new and improved materials.
Synthesis Methods
Tert-butylpyrazoleamine can be synthesized through a variety of methods. One of the most common methods is the reaction between tert-butyl bromide and hydrazine hydrate. This reaction is carried out in a solvent such as acetonitrile or dimethylformamide, and is typically heated to a temperature of about 110°C. Other methods of synthesis include the reaction between tert-butyl chloride and hydrazine hydrate, as well as the reaction between tert-butyl amine and hydrazine hydrate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine involves the reaction of tert-butyl hydrazine with ethyl acetoacetate followed by reduction of the resulting pyrazolone intermediate.", "Starting Materials": [ "tert-butyl hydrazine", "ethyl acetoacetate", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: tert-butyl hydrazine is added dropwise to a solution of ethyl acetoacetate in methanol at room temperature.", "Step 2: The reaction mixture is stirred at room temperature for several hours until complete consumption of ethyl acetoacetate is observed.", "Step 3: The resulting pyrazolone intermediate is then reduced with sodium borohydride in methanol/water mixture at reflux temperature.", "Step 4: The reaction mixture is stirred at reflux temperature for several hours until complete reduction of the pyrazolone intermediate is observed.", "Step 5: The reaction mixture is cooled to room temperature and the resulting 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine is isolated by filtration and washed with water." ] } | |
CAS RN |
1554932-66-9 |
Product Name |
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine |
Molecular Formula |
C7H15N3 |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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